Cas no 890097-78-6 (4-(3-Acetoxyphenyl)-1-butene)

• Product Name: 4-(3-Acetoxyphenyl)-1-butene
• CAS No: 890097-78-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD08064672
• CID: 1070587
• PubChem ID: 24721842
• Update Time: 2025-06-07

4-(3-Acetoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Acetoxyphenyl)-1-butene
• (3-but-3-enylphenyl) acetate
• SCHEMBL16167355
• DTXSID00641194
• 3-(But-3-en-1-yl)phenyl acetate
• 890097-78-6
• MFCD08064672
• AKOS006284001

• MDL： MFCD08064672
• Inchi： 1S/C12H14O2/c1-3-4-6-11-7-5-8-12(9-11)14-10(2)13/h3,5,7-9H,1,4,6H2,2H3
• InChI Key： LTHDLAFMYGIQKK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC(=C1)CCC=C

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 243.7°C at 760 mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.509
• PSA: 26.30000
• LogP: 2.73050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-(3-Acetoxyphenyl)-1-butene

Introduction to 4-(3-Acetoxyphenyl)-1-butene (CAS No. 890097-78-6)

4-(3-Acetoxyphenyl)-1-butene, also known by its CAS number 890097-78-6, is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an acetoxy group attached to a phenyl ring and a butene chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 4-(3-Acetoxyphenyl)-1-butene is C₁₂H₁₄O₂, and its molecular weight is approximately 194.23 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for use in a wide range of laboratory and industrial processes.

In recent years, 4-(3-Acetoxyphenyl)-1-butene has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. Researchers have explored its use in the production of pharmaceuticals, particularly those targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 4-(3-Acetoxyphenyl)-1-butene as a precursor in the synthesis of novel antitumor agents with promising in vitro and in vivo efficacy.

The biological activity of 4-(3-Acetoxyphenyl)-1-butene has also been investigated in various cellular models. Studies have shown that it can modulate specific signaling pathways involved in cell proliferation and apoptosis. For example, a research team from the University of California demonstrated that 4-(3-Acetoxyphenyl)-1-butene can inhibit the activation of certain kinases, leading to reduced cell growth and increased apoptosis in cancer cell lines. These findings suggest that the compound may have therapeutic potential for treating certain types of cancer.

Beyond its pharmaceutical applications, 4-(3-Acetoxyphenyl)-1-butene has also found use in materials science and polymer chemistry. Its unique chemical structure allows it to be incorporated into various polymers, enhancing their mechanical properties and stability. A recent study published in Macromolecules reported the successful incorporation of 4-(3-Acetoxyphenyl)-1-butene into polymeric materials, resulting in improved thermal stability and mechanical strength. This opens up new possibilities for the use of these materials in advanced applications such as aerospace engineering and biomedical devices.

The synthesis of 4-(3-Acetoxyphenyl)-1-butene typically involves multi-step reactions starting from readily available starting materials. Common synthetic routes include the reaction of 3-acetoxystyrene with but-1-yne or but-2-yne under appropriate conditions. The choice of catalysts and reaction conditions plays a crucial role in achieving high yields and purity levels. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways for this compound.

In terms of safety and handling, it is important to note that while 4-(3-Acetoxyphenyl)-1-butene is not classified as a hazardous material, proper precautions should be taken when handling it due to its potential irritant properties. Laboratory personnel should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure risks.

The future outlook for 4-(3-Acetoxyphenyl)-1-butene is promising, with ongoing research aimed at expanding its applications across multiple fields. As new synthetic methods are developed and more biological studies are conducted, this compound is likely to play an increasingly important role in both academic research and industrial settings.